Cas no 187231-28-3 (8-chloro-4-Cinnolinamine)

• Product Name: 8-chloro-4-Cinnolinamine
• CAS No: 187231-28-3
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 1108247
• PubChem ID: 10702508
• Update Time: 2025-04-20

8-chloro-4-Cinnolinamine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-4-Cinnolinamine
• DTXSID701312857
• 8-chlorocinnolin-4-amine
• SCHEMBL24507539
• 187231-28-3

• Inchi： 1S/C8H6ClN3/c9-6-3-1-2-5-7(10)4-11-12-8(5)6/h1-4H,(H2,10,12)
• InChI Key： ZSSJMQUFNUKOAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(=CN=NC=21)N

Computed Properties

• Exact Mass: 179.02518
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8